Cas no 1706006-90-7 (7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane)

• Product Name: 7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane
• CAS No: 1706006-90-7
• MF: C₁₆H₁₅F₂N₃OS
• MW: 335.371608972549
• CID: 5366030
• Update Time: 2025-10-30

7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2,5-Difluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-pyrimidinylmethanone
• 7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane

• Inchi： 1S/C16H15F2N3OS/c17-11-2-3-13(18)12(10-11)14-4-7-21(8-9-23-14)16(22)15-19-5-1-6-20-15/h1-3,5-6,10,14H,4,7-9H2
• InChI Key： GLIFSAKNMLWOSB-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC(F)=CC=C2F)SCC1)(C1=NC=CC=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane

Research Brief on 7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane (CAS: 1706006-90-7)

The compound 7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane (CAS: 1706006-90-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazepane core and pyrimidine-2-carbonyl moiety, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a key player in drug discovery efforts targeting various diseases.

Recent research has elucidated the synthetic pathway for 7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane, highlighting its efficient and scalable production. The compound's structural features, including the difluorophenyl group and the pyrimidine carbonyl, contribute to its high binding affinity and selectivity toward specific biological targets. Computational modeling and in vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, making it a valuable scaffold for further optimization.

Pharmacological evaluations of 7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane have revealed its promising bioactivity profile. Preclinical studies indicate its efficacy in modulating signaling pathways associated with cancer and autoimmune disorders. Notably, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases. These findings underscore the compound's versatility and therapeutic potential, warranting further investigation in clinical settings.

In conclusion, 7-(2,5-difluorophenyl)-4-(pyrimidine-2-carbonyl)-1,4-thiazepane represents a significant advancement in medicinal chemistry. Its unique structure and broad-spectrum activity make it a compelling candidate for drug development. Future research should focus on optimizing its pharmacokinetic properties and evaluating its safety profile to facilitate its transition into clinical trials. This compound exemplifies the innovative approaches being pursued in the quest for novel therapeutics.